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Compound of Interest

Compound Name: Hexyl isovalerate

Cat. No.: B077030 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical waste is a critical

component of laboratory safety protocols. This guide provides detailed, step-by-step

procedures for the proper disposal of hexyl isovalerate, a combustible liquid that can cause

skin and eye irritation.[1][2] Adherence to these guidelines is essential for protecting personnel

and the environment.

Key Safety and Hazard Information
Hexyl isovalerate is classified as a combustible liquid.[3][4] It is crucial to handle this chemical

in well-ventilated areas and away from heat, sparks, open flames, and other ignition sources.[3]

[4] Personal protective equipment, including protective gloves, safety glasses, and a lab coat,

should be worn when handling this substance to prevent skin and eye contact.[1][3][4]

Quantitative Data
The following table summarizes key quantitative data for hexyl isovalerate, derived from

safety data sheets.
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Property Value

Molecular Weight 186.29 g/mol [1][2]

Boiling Point 215 °C[1][2]

Flash Point 88 °C (closed cup)[1]

Oral LD50 (rat) >5,000 mg/kg[2]

Dermal LD50 (rabbit) >5,000 mg/kg[2]

Solubility
Practically insoluble in water; soluble in ethanol

and organic solvents[1]

Step-by-Step Disposal Protocol
The disposal of hexyl isovalerate must be carried out in accordance with local, regional, and

national regulations.[1] The following is a general protocol for its disposal in a laboratory

setting.

1. Waste Determination and Collection:

A "waste determination" must be performed to classify the waste as hazardous.[5] Based on

its properties, hexyl isovalerate waste should be considered a hazardous chemical waste.

Collect waste hexyl isovalerate in a dedicated, properly labeled, and compatible container.

[5] The container should be kept tightly sealed except when adding waste.[5]

2. Spill Management:

In the event of a spill, ensure the area is well-ventilated and eliminate all ignition sources.[3]

Absorb the spill with an inert material, such as sand or earth.[1]

Collect the absorbed material and place it in a suitable, sealed container for disposal.[1]

Do not allow the spilled material to enter drains or waterways.[1][4][6]

3. Container Labeling and Storage:
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Clearly label the waste container with "Hazardous Waste" and "Hexyl Isovalerate."

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

4. Disposal:

Dispose of the waste container through an approved waste disposal plant or a licensed

collector.[3][4]

Do not dispose of hexyl isovalerate down the drain or in the regular trash.[5][6]

Completely emptied packages can be recycled, but contaminated packages should be

handled in the same way as the substance itself.[6]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of hexyl isovalerate waste.

First-Aid Procedures
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In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[1]

Skin Contact: Wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing. If irritation persists, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] If irritation continues, seek

medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

advice.[1][6]

By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe handling and disposal of hexyl isovalerate, minimizing risks to

themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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